BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial Availability and Technical Guide for
4-Formyl-N-isopropylbenzamide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Formyl-N-isopropylbenzamide

Cat. No.: B111667

An In-depth Guide for Researchers and Drug Development Professionals

Introduction

4-Formyl-N-isopropylbenzamide is a key chemical intermediate with significant applications
in pharmaceutical research and development. Its primary relevance lies in its role as a
metabolite of the anti-neoplastic agent procarbazine, making it a critical reference standard for
impurity profiling and metabolic studies.[1][2][3] This guide provides a comprehensive overview
of the commercial availability of 4-Formyl-N-isopropylbenzamide, including a comparative
analysis of suppliers, typical product specifications, and insights into its synthesis and quality
control.

Chemical Identity and Properties
e |UPAC Name: 4-formyl-N-(propan-2-yl)benzamide[4]

e Synonyms: N-Isopropyl-4-formylbenzamide, 4-Carboxaldehyde-N-isopropylbenzamide, N-
Isopropyl-p-formylbenzamide, N-Isopropylterephthalaldehydamide[5]

e CAS Number: 13255-50-0 (primary), 82239-62-1 (synonym)[6][7]
e Molecular Formula: C11H13NO2z[4][5]

e Molecular Weight: 191.23 g/mol [4][6]
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e Appearance: Typically a white to yellow solid.

Commercial Availability and Supplier Analysis

4-Formyl-N-isopropylbenzamide is readily available from a range of chemical suppliers,

catering primarily to the research and pharmaceutical industries. The compound is often

supplied as a reference standard or for research use only. Below is a comparative table of

prominent suppliers and their typical product specifications.

Supplier Purity Specification CAS Number Notes
Intended for research
MedchemExpress Analytical Standard 13255-50-0 and analytical
applications.[8]
Fluorochem 98% 13255-50-0
Provides documents
Synblock >98% 82239-62-1 such as MSDS, NMR,
HPLC, and LC-MS.[5]
SynQuest
ynQ , 95% 13255-50-0
Laboratories
Marketed as
LGC Standards Reference Standard 13255-50-0 "Procarbazine Related
Compound A".[9][10]
) Marketed as
] Pharmaceutical ]
Sriramchem 13255-50-0 "Procarbazine
Reference Standard ]
Impurity 1".[1]
Offers custom
Klivon Neat 13255-50-0 synthesis services.
[11]
Intended for research
Nano diainc Analytical Standard and analytical

applications.[12]
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It is crucial for researchers to request a lot-specific Certificate of Analysis (CoA) from the
supplier to obtain detailed information on the purity, identity, and any detected impurities.

Synthesis of 4-Formyl-N-isopropylbenzamide: A
Mechanistic Approach

The synthesis of 4-Formyl-N-isopropylbenzamide typically involves the amidation of 4-
formylbenzoic acid or its activated derivatives with isopropylamine. A common and effective
laboratory-scale synthesis proceeds via the formation of an acid chloride intermediate, which
enhances the electrophilicity of the carboxyl group, facilitating the nucleophilic attack by
isopropylamine.

Experimental Protocol

Step 1: Synthesis of 4-Formylbenzoyl Chloride

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 4-
formylbenzoic acid in an excess of thionyl chloride (SOCIz2).

e Add a catalytic amount of N,N-dimethylformamide (DMF).

o Gently reflux the mixture until the solid 4-formylbenzoic acid has completely dissolved and
gas evolution (HCIl and SO3z) has ceased. This indicates the completion of the reaction.

* Remove the excess thionyl chloride under reduced pressure using a rotary evaporator. The
resulting crude 4-formylbenzoyl chloride, a moisture-sensitive compound, is typically used in
the next step without further purification.

Step 2: Amidation with Isopropylamine

» Dissolve the crude 4-formylbenzoyl chloride in a suitable anhydrous aprotic solvent, such as
dichloromethane (DCM) or tetrahydrofuran (THF), under an inert atmosphere (e.g., nitrogen
or argon).

 In a separate flask, dissolve isopropylamine and a non-nucleophilic base (e.g., triethylamine
or diisopropylethylamine) in the same anhydrous solvent. The base is used to neutralize the
hydrochloric acid byproduct of the reaction.
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Cool the amine solution to 0°C in an ice bath.

Slowly add the 4-formylbenzoyl chloride solution dropwise to the cooled amine solution with
vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours to ensure the reaction goes to completion.

Monitor the reaction progress using an appropriate analytical technique, such as thin-layer
chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Upon completion, quench the reaction with water and extract the product into an organic
solvent.

Wash the organic layer sequentially with a dilute acid solution (e.g., 1M HCI) to remove
excess amine and base, followed by a dilute base solution (e.g., saturated NaHCO3) to
remove any unreacted 4-formylbenzoic acid, and finally with brine.

Dry the organic layer over an anhydrous drying agent (e.g., Na2SOa or MgSOQOa.), filter, and
concentrate under reduced pressure to yield the crude 4-Formyl-N-isopropylbenzamide.

Purify the crude product by recrystallization or column chromatography to obtain the final
product of high purity.
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Step 1: Acid Chloride Formation

SOCl2
(DMF catalyst)
Reftux™ ( 4Formylbenzoyl Chioride
4-Formylbenzoic Acid Nucleophilic Acyl Substitution

Step 2: Amidation

Base (e.g., EtsN) ; 4-Formyl-N-isopropylbenzamide Workup & Purification Purification
Isopropylamine

Click to download full resolution via product page

Synthetic workflow for 4-Formyl-N-isopropylbenzamide.

Quality Control and Analytical Methods

The purity of 4-Formyl-N-isopropylbenzamide is critical for its intended applications,
especially when used as a reference standard. The following analytical techniques are
commonly employed for its quality control:

e High-Performance Liquid Chromatography (HPLC): This is the most common method for
assessing the purity of 4-Formyl-N-isopropylbenzamide. A reversed-phase column with a
suitable mobile phase (e.g., a gradient of acetonitrile and water) and UV detection is typically
used.

 Liquid Chromatography-Mass Spectrometry (LC-MS): This technique confirms the identity of
the compound by providing its molecular weight and can also be used to identify and
quantify impurities.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to confirm the chemical structure of 4-Formyl-N-isopropylbenzamide.

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the
characteristic functional groups present in the molecule, such as the amide and aldehyde
carbonyl groups.
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Quality control workflow for 4-Formyl-N-isopropylbenzamide.

Safety and Handling

4-Formyl-N-isopropylbenzamide is classified as harmful if swallowed and causes skin and
eye irritation. It is important to handle this compound in a well-ventilated area, preferably in a
fume hood, while wearing appropriate personal protective equipment (PPE), including safety
goggles, gloves, and a lab coat. For detailed safety information, always refer to the Safety Data
Sheet (SDS) provided by the supplier.
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Conclusion

4-Formyl-N-isopropylbenzamide is a commercially available and vital chemical for the
pharmaceutical industry, particularly in the context of procarbazine-related research.
Researchers and drug development professionals have access to a variety of suppliers offering
this compound, often with high purity specifications suitable for use as a reference standard. A
thorough understanding of its synthesis and the analytical methods for its quality control is
essential for ensuring the reliability of experimental results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Procarbazine Impurity 1 - SRIRAMCHEM [sriramchem.com]

2. Potentiation of the cytotoxic action of mafosfamide by N-isopropyl-p-formylbenzamide, a
metabolite of procarbazine - PubMed [pubmed.ncbi.nlm.nih.gov]

3. GSRS [precision.fda.gov]

4. fluorochem.co.uk [fluorochem.co.uk]

5. CAS 82239-62-1 | 4-Formyl-N-isopropylbenzamide - Synblock [synblock.com]

6. CAS 13255-50-0 | 4648-1-3S | MDL MFCDO03840703 | 4-Formyl-N-isopropylbenzamide |
SynQuest Laboratories [synquestlabs.com]

7. 4-Formyl-N-(1-methylethyl)benzamide | C11H13NO2 | CID 83270 - PubChem
[pubchem.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b111667?utm_src=pdf-body
https://www.benchchem.com/product/b111667?utm_src=pdf-body
https://www.benchchem.com/product/b111667?utm_src=pdf-custom-synthesis
https://sriramchem.com/product/procarbazine-impurity-1/
https://pubmed.ncbi.nlm.nih.gov/1868438/
https://pubmed.ncbi.nlm.nih.gov/1868438/
https://precision.fda.gov/ginas/app/ui/substances/2NMQ4M6QG3
https://fluorochem.co.uk/product/F078676/
https://www.synblock.com/product/82239-62-1.html
https://synquestlabs.com/ProductV2/ProductDetail/150627
https://synquestlabs.com/ProductV2/ProductDetail/150627
https://pubchem.ncbi.nlm.nih.gov/compound/83270
https://pubchem.ncbi.nlm.nih.gov/compound/83270
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

e 10. store.usp.org [store.usp.org]

e 11. klivon.com [klivon.com]

8. medchemexpress.com [medchemexpress.com]

9. 4-Formyl-N-isopropylbenzamide | LGC Standards [Igcstandards.com]

e 12. 4-Formyl-N-isopropylbenzamide (Standard) | Nano diainc [nanodiainc.com]

 To cite this document: BenchChem. [Commercial Availability and Technical Guide for 4-
Formyl-N-isopropylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111667#commercial-availability-and-suppliers-of-4-

formyl-n-isopropylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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